3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95%
Overview
Description
3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid (3F5FMB) is an organic compound that has been used in a variety of scientific research applications. This acid has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% has been used in a number of scientific research applications. It has been investigated for its potential to act as a ligand for metal complexes, as well as for its ability to form coordination polymers. It has also been studied for its potential to act as a catalyst for organic reactions. Furthermore, 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% has been used in the synthesis of a variety of organic compounds, such as heterocyclic derivatives.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% is still not fully understood. However, it is believed that the acid acts as a ligand for metal complexes, forming coordination polymers. These polymers are thought to be responsible for the catalytic effects of 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% in organic reactions. Furthermore, it is believed that the acid is capable of forming hydrogen bonds with other molecules, which may explain its ability to form heterocyclic derivatives.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% have yet to be fully investigated. However, it is believed that the acid may have an effect on the metabolism of certain compounds, as well as on the activity of certain enzymes. Furthermore, it is possible that 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% may have an effect on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% in laboratory experiments is its high yield and low cost. Additionally, the acid is relatively stable and can be stored for long periods of time. However, the acid is also corrosive and can cause skin irritation, so it should be handled with care. Furthermore, the acid is not soluble in water, so it must be dissolved in an organic solvent before use.
Future Directions
The potential applications of 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% are still being explored, and there are a number of future directions for research. One potential direction is to investigate the biochemical and physiological effects of the acid, as well as its potential to act as a ligand for metal complexes and form coordination polymers. Additionally, further research could be conducted on the acid’s potential to form heterocyclic derivatives and act as a catalyst for organic reactions. Finally, it would be beneficial to explore the potential of 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% to act as a drug delivery system or a drug target.
Synthesis Methods
3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% can be synthesized through a reaction between 4-fluoro-3-methylbenzoic acid and 5-fluoro-2-methylphenyl bromide. This reaction is carried out in the presence of a base such as sodium hydroxide. The reaction is conducted in an aqueous solution at a temperature of around 70°C and a pressure of 1 bar. The reaction produces 3-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95% in a yield of around 95%.
properties
IUPAC Name |
3-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O2/c1-8-2-4-10(15)7-12(8)11-5-3-9(14(17)18)6-13(11)16/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPWONUNIEUGMKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C2=C(C=C(C=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30681402 |
Source
|
| Record name | 2,5'-Difluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30681402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261987-93-2 |
Source
|
| Record name | 2,5'-Difluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30681402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
